Cas no 158780-81-5 (2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)-)

2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)- Properties

Names and Identifiers

• 2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)-
• 4,6-ditert-butyl-2-(4,6-ditert-butyl-1,3,2-benzodioxaborol-2-yl)-1,3,2-benzodioxaborole
• DTXSID90571153
• 4,4',6,6'-Tetra-tert-butyl-2,2'-bi-1,3,2-benzodioxaborole
• 158780-81-5

• InChIKey： GQXVWEZZPLBNRD-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H40B2O4/c1-25(2,3)17-13-19(27(7,8)9)23-21(15-17)31-29(33-23)30-32-22-16-18(26(4,5)6)14-20(24(22)34-30)28(10,11)12/h13-16H,1-12H3
• SMILES： B1(OC2=CC(=CC(=C2O1)C(C)(C)C)C(C)(C)C)B3OC4=CC(=CC(=C4O3)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 460.3186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 462.3112701g/mol
• Heavy Atom Count: 34
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92